Cas no 2171598-68-6 (2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171598-68-6
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5825313
• PubChem ID: 165545229
• Update Time: 2025-10-28

2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid
• 2171598-68-6
• EN300-1489340
• 2-ethyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O5S/c1-2-23-27(21(15-33-23)24(29)30)22(28)12-7-13-26-25(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21,23H,2,7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： WSBQSCKNZKFAAF-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid

2-Ethyl-3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171598-68-6): A Comprehensive Overview

2-Ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171598-68-6) is a specialized organic compound with significant applications in peptide synthesis and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives, which are known for their versatile roles in medicinal chemistry and drug development. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides and biologics.

The molecular structure of 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid features a thiazolidine ring coupled with a butanoyl side chain and an Fmoc-protected amino group. This unique configuration enhances its stability and reactivity, making it a preferred choice for researchers working on peptide modifications and bioconjugation. The compound's CAS number 2171598-68-6 is often searched in scientific databases, reflecting its growing importance in biochemical applications.

One of the key reasons for the popularity of 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid is its role in addressing current challenges in drug delivery systems. With the rise of personalized medicine and targeted therapies, researchers are increasingly exploring novel ways to enhance the bioavailability and specificity of therapeutic agents. This compound's ability to facilitate site-specific modifications in peptides aligns well with these trends, making it a subject of interest in cutting-edge research.

In addition to its pharmaceutical applications, CAS 2171598-68-6 is also studied for its potential in material science. The thiazolidine moiety exhibits unique electronic properties, which can be leveraged in the design of functional materials for sensors and catalysts. As the demand for sustainable chemistry solutions grows, compounds like 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid are gaining attention for their eco-friendly synthesis routes and minimal environmental impact.

The synthesis of 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid involves multi-step organic reactions, often starting from commercially available Fmoc-protected amino acids. Researchers frequently optimize these protocols to improve yield and purity, addressing common queries such as "How to synthesize Fmoc-thiazolidine derivatives?" and "Best practices for purifying peptide intermediates". These topics are highly relevant in online forums and academic discussions, reflecting the compound's practical significance.

From a commercial perspective, the market for peptide synthesis reagents like CAS 2171598-68-6 is expanding rapidly, driven by the increasing adoption of peptide-based therapeutics. Companies specializing in fine chemicals and research reagents are actively stocking this compound to meet the demands of academic and industrial laboratories. Its long shelf life and compatibility with standard peptide synthesis protocols further enhance its appeal.

For researchers exploring the structure-activity relationships (SAR) of peptide analogs, 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid offers a valuable tool. Its modular design allows for the introduction of diverse functional groups, enabling the study of how specific modifications affect biological activity and pharmacokinetics. This aligns with the broader scientific community's focus on rational drug design and computational chemistry.

In summary, 2-ethyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171598-68-6) is a multifaceted compound with wide-ranging applications in pharmaceutical research, peptide chemistry, and material science. Its unique structural features and compatibility with modern synthetic techniques make it a staple in laboratories worldwide. As the fields of biotechnology and drug discovery continue to evolve, the importance of specialized reagents like this compound is only expected to grow.